Cas no 1040634-24-9 (N-{2-[7-(benzyloxy)-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl]ethyl}-2-methylbenzamide)

• Product Name: N-{2-[7-(benzyloxy)-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl]ethyl}-2-methylbenzamide
• CAS No: 1040634-24-9
• MF: C₂₅H₂₅N₃O₄
• MW: 431.483706235886
• CID: 6263415
• PubChem ID: 27378097
• Update Time: 2025-11-07

N-{2-[7-(benzyloxy)-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl]ethyl}-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-{2-[7-(benzyloxy)-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl]ethyl}-2-methylbenzamide
• 1040634-24-9
• SR-01000922496-1
• N-(2-(7-(benzyloxy)-1,8-dioxo-3,4-dihydro-1H-pyrido[1,2-a]pyrazin-2(8H)-yl)ethyl)-2-methylbenzamide
• N-[2-(1,8-dioxo-7-phenylmethoxy-3,4-dihydropyrido[1,2-a]pyrazin-2-yl)ethyl]-2-methylbenzamide
• SR-01000922496
• AKOS024508380
• F5383-0363

• Inchi： 1S/C25H25N3O4/c1-18-7-5-6-10-20(18)24(30)26-11-12-27-13-14-28-16-23(22(29)15-21(28)25(27)31)32-17-19-8-3-2-4-9-19/h2-10,15-16H,11-14,17H2,1H3,(H,26,30)
• InChI Key： WYCZNSOEQNROLB-UHFFFAOYSA-N
• SMILES： O=C1C2=CC(C(=CN2CCN1CCNC(C1C=CC=CC=1C)=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 431.18450629g/mol
• Monoisotopic Mass: 431.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 784
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 79Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-{2-[7-(benzyloxy)-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl]ethyl}-2-methylbenzamide

N-{2-[7-(benzyloxy)-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl]ethyl}-2-methylbenzamide (CAS 1040634-24-9): A Comprehensive Overview

N-{2-[7-(benzyloxy)-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl]ethyl}-2-methylbenzamide (CAS 1040634-24-9) is a specialized organic compound that has garnered significant attention in pharmaceutical research and medicinal chemistry. This pyrido[1,2-a]pyrazine derivative exhibits unique structural features, making it a valuable scaffold for drug discovery and development. The compound's complex name reflects its intricate molecular architecture, which combines a benzyloxy-substituted pyrido[1,2-a]pyrazine core with a 2-methylbenzamide side chain.

The growing interest in N-{2-[7-(benzyloxy)-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl]ethyl}-2-methylbenzamide stems from its potential biological activities and applications in addressing current healthcare challenges. Researchers are particularly intrigued by its structural similarity to known bioactive compounds that target various disease pathways. The CAS 1040634-24-9 compound represents an exciting area of exploration in the development of novel therapeutic agents, especially in fields like oncology and inflammation.

From a chemical perspective, N-{2-[7-(benzyloxy)-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl]ethyl}-2-methylbenzamide demonstrates several interesting properties. The pyrido[1,2-a]pyrazine core provides a rigid, planar structure that can interact with biological targets, while the benzyloxy and methylbenzamide substituents offer opportunities for structural modification and optimization. These features make CAS 1040634-24-9 particularly valuable for structure-activity relationship (SAR) studies in medicinal chemistry programs.

The synthesis of N-{2-[7-(benzyloxy)-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl]ethyl}-2-methylbenzamide typically involves multi-step organic transformations, requiring careful control of reaction conditions to achieve high purity. Modern synthetic approaches to pyrido[1,2-a]pyrazine derivatives often employ catalytic methods and green chemistry principles, reflecting the pharmaceutical industry's growing emphasis on sustainable synthesis. The availability of CAS 1040634-24-9 for research purposes has enabled more extensive investigation into its potential applications.

In the context of current pharmaceutical trends, N-{2-[7-(benzyloxy)-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl]ethyl}-2-methylbenzamide aligns with several important research directions. The compound's structural features suggest potential as a kinase inhibitor scaffold, which is highly relevant given the continued focus on targeted cancer therapies. Additionally, the pyrido[1,2-a]pyrazine core may offer opportunities for developing treatments for neurological disorders, an area of significant unmet medical need.

The physicochemical properties of CAS 1040634-24-9 contribute to its research utility. The compound's molecular weight and logP values suggest it may have favorable pharmacokinetic properties, making it an attractive starting point for drug development. Researchers investigating N-{2-[7-(benzyloxy)-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl]ethyl}-2-methylbenzamide often focus on its solubility, stability, and potential for formulation—key considerations in modern pharmaceutical development.

From a commercial perspective, N-{2-[7-(benzyloxy)-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl]ethyl}-2-methylbenzamide represents an important building block in pharmaceutical research. The demand for specialized pyrido[1,2-a]pyrazine derivatives has grown steadily, reflecting the compound's relevance to current drug discovery efforts. Suppliers of CAS 1040634-24-9 typically emphasize high purity and reliable characterization to meet the stringent requirements of pharmaceutical researchers.

Quality control for N-{2-[7-(benzyloxy)-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl]ethyl}-2-methylbenzamide involves advanced analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the identity and purity of CAS 1040634-24-9, which is crucial for reproducible research results. The compound's characterization data typically includes information about its spectroscopic properties and chromatographic behavior, valuable references for researchers working with this material.

In the broader context of heterocyclic chemistry, pyrido[1,2-a]pyrazine derivatives like N-{2-[7-(benzyloxy)-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl]ethyl}-2-methylbenzamide represent an important class of nitrogen-containing heterocycles. These structures continue to attract attention due to their diverse biological activities and synthetic versatility. The specific substitution pattern in CAS 1040634-24-9 offers unique opportunities for chemical modification and biological evaluation.

Looking forward, research on N-{2-[7-(benzyloxy)-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl]ethyl}-2-methylbenzamide is likely to expand as more investigators recognize its potential. The compound's structural complexity and functional group diversity make it a promising candidate for further exploration in drug discovery. As the pharmaceutical industry continues to seek novel chemical entities to address challenging therapeutic areas, pyrido[1,2-a]pyrazine-based compounds like CAS 1040634-24-9 will undoubtedly play an important role.

For researchers interested in working with N-{2-[7-(benzyloxy)-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl]ethyl}-2-methylbenzamide, proper handling and storage are essential to maintain compound integrity. While CAS 1040634-24-9 is not classified as hazardous under standard laboratory conditions, appropriate safety precautions should always be followed when handling any chemical substance. The compound's stability profile and storage recommendations are typically provided by suppliers to ensure optimal performance in research applications.

The intellectual property landscape surrounding pyrido[1,2-a]pyrazine derivatives continues to evolve, with N-{2-[7-(benzyloxy)-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl]ethyl}-2-methylbenzamide representing an important structure in this space. Researchers should be aware of relevant patents and publications when considering applications for CAS 1040634-24-9. The compound's potential utility in various therapeutic areas makes it a subject of ongoing investigation and development.

In conclusion, N-{2-[7-(benzyloxy)-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl]ethyl}-2-methylbenzamide (CAS 1040634-24-9) represents a fascinating example of modern medicinal chemistry. Its unique pyrido[1,2-a]pyrazine scaffold combined with strategic functionalization offers numerous possibilities for pharmaceutical research and development. As our understanding of structure-activity relationships continues to grow, compounds like CAS 1040634-24-9 will remain valuable tools in the quest for new therapeutic solutions to pressing medical challenges.